Cas no 1343195-97-0 (Ethyl 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-carboxylate
• CAS No: 1343195-97-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5054551
• PubChem ID: 63356105
• Update Time: 2023-08-24

Ethyl 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-carboxylate
• ethyl 5-methyl-4-propan-2-yl-1,2,4-triazole-3-carboxylate
• Ethyl 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C9H15N3O2/c1-5-14-9(13)8-11-10-7(4)12(8)6(2)3/h6H,5H2,1-4H3
• InChI Key： BTMRBSZOFCDDBQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN=C(C)N1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 1.1
• Topological Polar Surface Area: 57

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 320.3±25.0 °C at 760 mmHg
• Flash Point: 147.5±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-methyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)